![molecular formula C13H12N2O4 B7575451 3-[[(3-Methyl-1,2-oxazole-5-carbonyl)amino]methyl]benzoic acid](/img/structure/B7575451.png)
3-[[(3-Methyl-1,2-oxazole-5-carbonyl)amino]methyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[[(3-Methyl-1,2-oxazole-5-carbonyl)amino]methyl]benzoic acid is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as MOBA or 3-MBOA and has been found to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of MOBA is not fully understood. However, it is believed to work by inhibiting the activity of monoamine oxidase (MAO). MAO is responsible for the breakdown of neurotransmitters such as dopamine, serotonin, and norepinephrine. By inhibiting this enzyme, MOBA can increase the levels of these neurotransmitters in the brain, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
MOBA has been found to have various biochemical and physiological effects. It has been shown to increase the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain. This can lead to improved mood, increased motivation, and enhanced cognitive function. MOBA has also been found to have anti-inflammatory and anti-cancer properties, as well as neuroprotective effects.
Advantages and Limitations for Lab Experiments
MOBA has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. Additionally, MOBA has been extensively studied and has a well-established mechanism of action, making it a useful tool for studying the effects of monoamine oxidase inhibition.
However, there are also some limitations to the use of MOBA in lab experiments. It has been found to be toxic at high doses, which can limit its use in certain experiments. Additionally, the exact mechanism of action of MOBA is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on MOBA. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. MOBA has been found to have neuroprotective effects and may be useful in preventing or slowing the progression of these diseases.
Another area of interest is the development of new and more potent MAO inhibitors. MOBA has been found to be a relatively weak inhibitor of MAO, and there is a need for more potent inhibitors that can be used in the treatment of various neurological and psychiatric disorders.
Conclusion:
In conclusion, 3-[[(3-Methyl-1,2-oxazole-5-carbonyl)amino]methyl]benzoic acid is a chemical compound that has been extensively studied for its potential applications in scientific research. It has been found to have various biochemical and physiological effects, including the inhibition of the enzyme monoamine oxidase. MOBA has several advantages for use in lab experiments, but there are also some limitations to its use. There are several future directions for research on MOBA, including its potential use in the treatment of neurodegenerative diseases and the development of new and more potent MAO inhibitors.
Synthesis Methods
MOBA is synthesized through a multi-step process that involves the reaction of 3-methylisoxazole-5-carboxylic acid with 4-amino-3-hydroxybenzoic acid. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified through column chromatography to obtain pure MOBA.
Scientific Research Applications
MOBA has been extensively studied for its potential applications in scientific research. It has been found to have various biochemical and physiological effects, including the inhibition of the enzyme monoamine oxidase (MAO). MAO is responsible for the breakdown of neurotransmitters such as dopamine, serotonin, and norepinephrine, and the inhibition of this enzyme can lead to increased levels of these neurotransmitters in the brain.
MOBA has also been found to have anti-inflammatory and anti-cancer properties. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, colon cancer, and lung cancer. Additionally, MOBA has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
3-[[(3-methyl-1,2-oxazole-5-carbonyl)amino]methyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O4/c1-8-5-11(19-15-8)12(16)14-7-9-3-2-4-10(6-9)13(17)18/h2-6H,7H2,1H3,(H,14,16)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACRUWNASSQATNM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)C(=O)NCC2=CC(=CC=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.